2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid
• InChI: InChI=1S/C12H15NO4/c13-9(12(14)15)6-8-2-3-10-11(7-8)17-5-1-4-16-10/h2-3,7,9H,1,4-6,13H2,(H,14,15)
• InChI Key: VZMPGMRDTGIILX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)CC(C(=O)O)N)OC1

Description

2-Amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid is a non-proteinogenic amino acid derivative featuring a benzodioxepin ring system fused to a propanoic acid backbone. The benzodioxepin moiety consists of a seven-membered oxygen-containing heterocycle with two oxygen atoms at the 1,5-positions, contributing to its unique electronic and steric properties . Its molecular formula is C₉H₁₁NO₂, with a molecular weight of 165.18 g/mol and a melting point range of 81–82°C for the free base form . Potential applications include use as a synthetic intermediate, reference standard, or bioactive molecule in pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3,4-dihydro-2H-1,5-benzodioxepin with appropriate amino acids under controlled conditions. The reaction conditions often include the use of catalysts and specific solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to maintain consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.

Substitution: This compound can participate in nucleophilic substitution reactions, often using halogenated reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenated reagents, often in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential role in biological pathways and interactions.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid involves its interaction with specific molecular targets and pathways. It may act by binding to receptors or enzymes, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups	CAS RN	Source
2-Amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid	C₉H₁₁NO₂	165.18	81–82	Amino acid, benzodioxepin	175136-34-2
3,4-Dihydro-2H-1,5-benzodioxepin-7-amine	C₉H₁₁NO₂	165.18	81–82	Primary amine, benzodioxepin	175136-34-2
3,4-Dihydro-2H-1,5-benzodioxepine-7-carboxylic acid	C₁₀H₁₀O₄	194.18	143–146	Carboxylic acid, benzodioxepin	20825-89-2
2-Amino-3-(thiophen-2-yl)propanoic acid	C₇H₉NO₂S	183.22	Not reported	Amino acid, thiophene	Not provided
Caffeic acid (3,4-dihydroxybenzeneacrylic acid)	C₉H₈O₄	180.16	Yellow crystals	Dihydroxybenzoic acid, propenoic acid	Not provided
(2S)-2-amino-3-(3,4-dioxocyclohexa-1,5-dien-1-yl)propanoic acid	C₉H₉NO₄	195.17	Not reported	Amino acid, dioxocyclohexadienyl	4430-97-1

Key Observations:

Benzodioxepin Derivatives : The target compound shares its benzodioxepin core with 3,4-dihydro-2H-1,5-benzodioxepin-7-amine and its carboxylic acid analog. The amine derivative has identical molecular weight and melting point, suggesting similar stability and crystallinity . The carboxylic acid analog (C₁₀H₁₀O₄) has a higher molecular weight and melting point, likely due to stronger intermolecular hydrogen bonding from the -COOH group .

Oxidation State Variations : The dioxocyclohexadienyl analog (–10) features a fully oxidized cyclohexadienyl ring, which may enhance electrophilicity compared to the partially saturated benzodioxepin system. This could influence reactivity in synthetic or metabolic pathways.

Biological Activity

• Molecular Formula : C12H15NO4
• Molecular Weight : 237.2518 g/mol
• Structure : The compound features a propanoic acid backbone with an amino group and a fused benzodioxepin ring system.

Biological Activity Overview

While direct studies on the biological activity of 2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid are sparse, its structural similarities to known biologically active compounds suggest several potential activities:

• Amino Acid Derivative : As an amino acid derivative, it may play roles in protein synthesis or act as a metabolic intermediate.

• Neurotransmitter Modulation : Compounds with similar structures have been implicated in modulating neurotransmitter systems. For example, derivatives of benzodioxepins have shown activity as serotonin and dopamine receptor modulators.
• Antioxidant Properties : The benzodioxepin structure is associated with antioxidant activity, which could suggest that this compound may also exhibit protective effects against oxidative stress.

Comparative Analysis with Related Compounds

To better understand the potential biological activity of 2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid, we can compare it with similar compounds:

Compound Name	Structure	Reported Activity
3,4-Dihydro-2H-1,5-benzodioxepin	Structure	Antioxidant properties
7-Amino-3,4-dihydrobenzodioxepine	Structure	Neurotransmitter modulation

Study 1: Neuroprotective Effects

In a study examining the neuroprotective effects of benzodioxepin derivatives, researchers found that certain compounds exhibited significant neuroprotection in models of oxidative stress. Although 2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid was not directly tested, its structural analogs showed promise in preventing neuronal cell death through antioxidant mechanisms.

Study 2: Antidepressant Activity

Another relevant study explored the antidepressant-like effects of benzodioxepin derivatives in animal models. These compounds demonstrated increased levels of serotonin and norepinephrine in the brain. Given the structural similarities to 2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid, it is plausible that this compound may also influence mood regulation through similar pathways.

Q & A

Basic Research Questions

Q. What are the recommended analytical techniques for confirming the structural integrity of 2-amino-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propanoic acid?

• Methodological Answer: Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) are critical for structural validation. For example, NMR can resolve the benzodioxepin ring’s proton environment (e.g., dihydro protons at δ 2.5–3.5 ppm) and the α-amino acid moiety . HPLC with UV detection (λ ~254 nm) ensures purity (>95%) and monitors reaction progress by tracking retention times against standards .

Q. How can researchers optimize the synthesis of this compound to improve yield?

• Methodological Answer: Reaction parameters such as temperature (e.g., 60–80°C for benzodioxepin ring formation), solvent polarity (e.g., THF for controlled reactivity), and catalyst choice (e.g., palladium for cross-coupling steps) must be systematically varied. Multi-step protocols often require intermediate purification via column chromatography (silica gel, ethyl acetate/hexane gradients) to isolate key intermediates like 3,4-dihydro-2H-1,5-benzodioxepin-7-amine .

Q. What biochemical interactions should be prioritized in initial studies of this compound?

• Methodological Answer: Focus on amino acid transporter affinity (e.g., LAT1 or ASCT2) due to its α-amino acid backbone. Competitive inhibition assays using radiolabeled substrates (e.g., ³H-leucine) can quantify binding affinity. Additionally, test for interactions with neurotransmitter receptors (e.g., GABA analogs) due to the benzodioxepin moiety’s structural similarity to neuroactive scaffolds .

Advanced Research Questions

Q. How can computational modeling enhance reaction design for derivatives of this compound?

• Methodological Answer: Quantum chemical calculations (e.g., DFT for transition-state analysis) and reaction path search algorithms (e.g., GRRM) can predict regioselectivity in benzodioxepin functionalization. For instance, modeling the electrophilic substitution pattern at the 7-position of the benzodioxepin ring can guide halogenation or nitration strategies . Machine learning models trained on reaction databases (e.g., Reaxys) may also identify optimal catalysts for asymmetric synthesis of the α-amino acid center.

Q. What strategies resolve contradictions in spectral data during structural elucidation?

• Methodological Answer: Discrepancies in NMR or mass spectrometry (MS) data often arise from tautomerism or residual solvents. Use deuterated solvents (e.g., DMSO-d₆) to suppress exchange broadening in NMR. High-resolution MS (HRMS) with electrospray ionization (ESI+) can distinguish between molecular ions ([M+H]⁺) and adducts. Cross-validate with X-ray crystallography if single crystals are obtainable .

Q. How can process control systems improve scalability in multi-step syntheses?

• Methodological Answer: Implement in-line FTIR or Raman spectroscopy to monitor reaction kinetics (e.g., amine coupling efficiency). Automated feedback loops adjust reagent addition rates or pH (critical for carboxylate stability). Membrane separation technologies (e.g., nanofiltration) can purify intermediates continuously, reducing batch-to-batch variability .